Cas no 2229245-40-1 (2-(2-bromopropyl)-1-chloro-3-nitrobenzene)

• Product Name: 2-(2-bromopropyl)-1-chloro-3-nitrobenzene
• CAS No: 2229245-40-1
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• CID: 6371160
• PubChem ID: 165883328
• Update Time: 2025-11-01

2-(2-bromopropyl)-1-chloro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-1-chloro-3-nitrobenzene
• 2229245-40-1
• EN300-1928263

• Inchi： 1S/C9H9BrClNO2/c1-6(10)5-7-8(11)3-2-4-9(7)12(13)14/h2-4,6H,5H2,1H3
• InChI Key： OHWOADTWIRQOEZ-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C(=CC=CC=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 276.95052g/mol
• Monoisotopic Mass: 276.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(2-bromopropyl)-1-chloro-3-nitrobenzene

Chemical Profile of 2-(2-bromopropyl)-1-chloro-3-nitrobenzene (CAS No. 2229245-40-1)

2-(2-bromopropyl)-1-chloro-3-nitrobenzene, identified by the CAS number 2229245-40-1, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and material science due to its unique structural and functional properties. This compound belongs to the class of nitroaromatics, which are widely studied for their reactivity and potential applications in synthesis and drug development.

The molecular structure of 2-(2-bromopropyl)-1-chloro-3-nitrobenzene consists of a benzene ring substituted with a nitro group at the 3-position, a chloro group at the 1-position, and an alkyl chain terminated with a bromine atom at the 2-position. This specific arrangement imparts distinct chemical characteristics, making it a valuable intermediate in organic synthesis. The presence of both bromine and chlorine atoms enhances its utility as a building block for more complex molecules, particularly in medicinal chemistry.

In recent years, there has been growing interest in the applications of nitroaromatic compounds like 2-(2-bromopropyl)-1-chloro-3-nitrobenzene in the development of novel therapeutic agents. The nitro group, while traditionally associated with explosive materials, plays a crucial role in medicinal chemistry as a pharmacophore. Its ability to undergo reduction to an amine group allows for the facile introduction of functional groups that can modulate biological activity. This transformation is particularly relevant in the synthesis of bioactive molecules targeting neurological disorders, where nitroaromatic derivatives have shown promise.

Moreover, the brominated and chlorinated substituents on the benzene ring contribute to the compound's reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of heterocyclic compounds that exhibit enhanced pharmacological properties. The versatility of 2-(2-bromopropyl)-1-chloro-3-nitrobenzene as a synthetic intermediate has been highlighted in several recent studies published in leading organic chemistry journals.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitro group can be selectively reduced to an amine, which can then be further functionalized to create specific binding motifs that interact with target kinases. This approach has been explored by researchers aiming to develop next-generation small-molecule drugs with improved selectivity and reduced toxicity.

Recent advancements in computational chemistry have also facilitated the design of derivatives of 2-(2-bromopropyl)-1-chloro-3-nitrobenzene with optimized pharmacokinetic profiles. Molecular modeling studies have demonstrated that subtle modifications to its structure can enhance its solubility, bioavailability, and metabolic stability. These insights are guiding experimental efforts to develop more effective therapeutic candidates based on this scaffold.

The role of nitroaromatic compounds in material science is another area where 2-(2-bromopropyl)-1-chloro-3-nitrobenzene shows significant promise. Nitroaromatics are known for their electron-withdrawing properties, which make them useful in designing organic semiconductors and conductive polymers. Researchers have been exploring their incorporation into organic light-emitting diodes (OLEDs) and photovoltaic cells, where they contribute to improved charge transport and device performance.

In conclusion, 2-(2-bromopropyl)-1-chloro-3-nitrobenzene (CAS No. 2229245-40-1) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new methodologies for functionalizing this scaffold, its significance in drug discovery and advanced materials is expected to grow further.